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Introduction

The BX048, a powerful N42 grade neodymium rare earth bar magnet, is a source of a strong
static magnetic field.[1][2][3] While valuable in many applications, its presence can introduce
significant interference in sensitive experiments that are susceptible to external magnetic fields.
This application note provides a detailed guide for researchers, scientists, and drug
development professionals on how to effectively shield sensitive experimental setups from the
magnetic field generated by a BX048 magnet. The primary shielding material discussed is Mu-
metal, a nickel-iron alloy with exceptionally high magnetic permeability, making it ideal for
attenuating low-frequency and static magnetic fields.[4][5]

Sensitive techniques such as Superconducting Quantum Interference Device (SQUID)
magnetometry and patch-clamp electrophysiology demand environments with minimal
magnetic interference to ensure high-fidelity data acquisition.[6][7][8][9] This document outlines
the principles of magnetic shielding, provides quantitative data on shielding materials, and
offers detailed protocols for constructing and validating effective magnetic shields.

The Challenge: Magnetic Field Interference

The BX048 magnet produces a significant magnetic field that can adversely affect nearby
sensitive instrumentation and biological samples. The primary challenges posed by an
unshielded BX048 magnet include:
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» Signal-to-Noise Ratio Degradation: In SQUID magnetometry, external magnetic fields can
obscure the minute magnetic signals from the sample, leading to inaccurate measurements.
[61[71[10]

e lon Channel Gating Disruption: In patch-clamp electrophysiology, extraneous magnetic fields
can interfere with the function of ion channels, which are critical for neuronal activity and are
a key focus in drug development.

e Image and Data Artifacts: In various imaging and characterization techniques, magnetic
interference can lead to distorted images and erroneous data.[11][12]

Principles of Magnetic Shielding with Mu-metal

Magnetic shielding does not block magnetic fields but rather diverts them.[4] Materials with high
magnetic permeability, like Mu-metal, provide a low-reluctance path for magnetic field lines,
effectively drawing them around the shielded volume.[4]

Key principles include:

e Flux Shunting: The high permeability of Mu-metal attracts the magnetic flux lines from the
BX048, guiding them through the shielding material and away from the sensitive
components within the shielded volume.

o Enclosure Integrity: For optimal shielding, the sensitive equipment should be enclosed within
a continuous, closed shield. Any gaps or holes can allow magnetic field penetration.

o Multi-Layering: For very strong magnetic fields or extremely sensitive experiments, multiple
layers of Mu-metal can be used.[5][11] This approach prevents magnetic saturation of the
innermost layer and significantly improves the overall shielding factor.[13] An outer layer of a
material with a higher saturation magnetization, like soft iron, can be used to handle the bulk
of the magnetic field, with inner layers of Mu-metal providing high attenuation of the residual
field.[4]

Quantitative Data: Shielding Material Properties

The selection of an appropriate shielding material is critical. The table below summarizes the
key magnetic properties of Mu-metal compared to other common materials.
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Relative . ..
. . . Saturation Coercivity
Material Composition Permeability .
Induction (T) (Alm)

(ur)
Mu-metal (ASTM  ~80% Ni, 15%

80,000 - 100,000 0.6-0.8 0.2-0.5
A753 Alloy 4) Fe, 5% Mo
Cryoperm 10 Ni-Fe Alloy 65,000 - 250,000 - -
Amumetal Ni-Fe Alloy 60,000 - 400,000 -~0.7-0.8 ~1.6
Soft Iron ~99.8% Fe 2,000 - 5,000 2.1 100 - 200
Steel (Low

Fe, <0.3% C 1,000 - 2,000 2.0 150 - 300

Carbon)

Data compiled from multiple sources.[4][5]

Experimental Protocols
Protocol 1: Constructing a Single-Layer Mu-metal Shield

This protocol describes the fabrication of a basic cylindrical shield for a small experimental
setup.

Materials:

e Mu-metal sheet (e.g., 1 mm thickness)

» Non-magnetic fasteners (e.g., brass or aluminum screws)

e Form for shaping the cylinder (e.g., a non-magnetic pipe of the desired diameter)
e Spot welder or non-magnetic clamps

o Gaussmeter or magnetometer for validation

Procedure:
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Design and Cutting: Determine the required dimensions of the shield, ensuring it completely
encloses the sensitive volume. Cut the Mu-metal sheet to the appropriate size, including
material for end caps.

Forming: Carefully form the Mu-metal sheet into a cylinder around the non-magnetic form.
Mu-metal is ductile and can be worked, but avoid excessive mechanical stress which can
degrade its magnetic properties.[4]

Seam Closure: Secure the seam of the cylinder. Spot welding is ideal, but non-magnetic
clamps or screws can be used. Ensure a continuous seam with minimal gaps.

End Caps: Fabricate two end caps to close the cylinder. Attach them securely using non-
magnetic fasteners.

Annealing: For optimal performance, the fabricated shield should be annealed in a hydrogen
atmosphere. This process increases the magnetic permeability significantly.[4] This step is
crucial for achieving the highest shielding effectiveness.

Validation:

o Place the BX048 magnet at a defined distance from the experimental area without the
shield. Measure the magnetic field strength at the location of the sensitive components
using a gaussmeter.

o Place the constructed Mu-metal shield around the sensitive area.
o Re-introduce the BX048 magnet at the same distance.
o Measure the magnetic field strength inside the shield.

o Calculate the shielding factor (S) as the ratio of the external field to the internal field.

Protocol 2: Shielding a Patch-Clamp Electrophysiology
Setup

This protocol outlines the steps to shield a sensitive patch-clamp rig from a nearby BX048
magnet.
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Materials:

Mu-metal enclosure or cage large enough to house the microscope and micromanipulators.

Mu-metal foil for wrapping specific components.

Grounding straps.

Gaussmeter.

Procedure:

Enclosure Installation: Position the Mu-metal enclosure around the patch-clamp setup.
Ensure all necessary cables and tubing can pass through small, shielded openings.

Component Wrapping: For highly sensitive components like the headstage, an additional
layer of Mu-metal foil can be applied.

Grounding: Ground the Mu-metal shield to a common electrical ground to prevent the
buildup of static charge.

Field Measurement:

o With the BX048 magnet in its operational position, use a gaussmeter to map the magnetic
field around the patch-clamp setup before shielding.

o Install the Mu-metal shield and repeat the magnetic field mapping inside the enclosure.
o Pay close attention to the field strength at the location of the pipette and cell preparation.
Functional Validation:

o Perform a baseline patch-clamp recording without the BX048 magnet present to establish
normal ion channel activity.

o Introduce the BX048 magnet without the shield and record any changes in baseline
current or channel gating.
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o With the shield in place, re-introduce the BX048 magnet and verify that the recording is
stable and comparable to the baseline.

Visualizations

BX048
Magnet

etic Field Lines
Diverted

Mu-metal
Enclosure

Sensitive
Components

Click to download full resolution via product page

Caption: Principle of magnetic shielding using a Mu-metal enclosure.
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Caption: Experimental workflow for shielding a patch-clamp setup.
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Troubleshooting

Issue

Possible Cause(s)

Recommended Solution(s)

Poor Shielding Performance

- Gaps or holes in the shield.-
Shield material is saturated.-
Mu-metal has been

mechanically stressed.

- Ensure all seams are sealed.-
Use a thicker gauge Mu-metal
or a multi-layer shield.- Re-

anneal the shield.

Increased Noise in

Electrophysiology

- Ground loop.- Shield is acting

as an antenna.

- Ensure a single, common
ground point for the shield and
all equipment.- Check for and

shield any openings for cables.

Inconsistent Field

- Fluctuation in background

magnetic fields.- Proximity of

- Measure the background field
and subtract it from your

measurements.- Ensure the

Measurements ] experimental area is free from
other magnetic sources.
other magnets or
ferromagnetic materials.
Conclusion

The strong magnetic field from a BX048 magnet necessitates the use of effective magnetic

shielding for sensitive experiments. Mu-metal is an excellent material for this purpose due to its

high magnetic permeability. By following the principles and protocols outlined in this application

note, researchers can successfully mitigate magnetic interference and ensure the integrity of

their experimental data. Proper design, construction, and validation of the magnetic shield are

paramount to achieving the desired low-field environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved.

8/10

Tech Support


https://www.benchchem.com/product/b15554237?utm_src=pdf-body
https://www.benchchem.com/product/b15554237?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

1.

1 x 1/4 x 1/2 Inch Neodymium Rare Earth Bar Magnet N42 bx048 | K&J Magnetics

[kimagnetics.com]

2
3
4
e 5
6
7
8
9

.1 x 1/4 x 1/2 inch thick Block Magnets BX048 Magnet [alomagnets.com]
. BX048 Neodymium Block Magnets - EPI Magnets [epi-magnets.com]

. Mu-metal - Wikipedia [en.wikipedia.org]

emergentmind.com [emergentmind.com]

. pubs.aip.org [pubs.aip.org]
. imrannoor.com [imrannoor.com]
. docs.axolbio.com [docs.axolbio.com]

. Patch Clamp Protocol [labome.com]

e 10. pubs.aip.org [pubs.aip.org]

e 11. domadia.net [domadia.net]

e 12. domadia.net [domadia.net]

e 13. All about magnetic shielding - MECA MAGNETIC [mecamagnetic.com]

 To cite this document: BenchChem. [Application Note: Mitigating Magnetic Field Interference
from BX048 Magnets in Sensitive Experiments]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15554237#utilizing-bx048-for-magnetic-shielding-
in-sensitive-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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